Cas no 1804377-37-4 (4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1804377-37-4
• MF: C₉H₆Cl₂F₂N₂
• MW: 251.060146808624
• CID: 4807550
• Update Time: 2025-10-29

4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H6Cl2F2N2/c10-3-6-7(11)5(1-2-14)4-15-8(6)9(12)13/h4,9H,1,3H2
• InChI Key： DHGVNRKSOBKPPO-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=CN=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile

4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile: A Comprehensive Overview

4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile, also known by its CAS number 1804377-37-4, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple halogenated groups. The presence of chlorine and difluoromethyl groups at specific positions on the pyridine ring imparts unique chemical properties, making it a valuable molecule in research and industrial settings.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the product's structure.

One of the most notable applications of 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile is in the field of agrochemicals. Studies have shown that this compound exhibits potent pesticidal activity against a wide range of agricultural pests. Its ability to disrupt insect nervous systems makes it a promising candidate for developing eco-friendly pesticides that minimize environmental impact. Additionally, this compound has shown potential in medicinal chemistry, particularly in the design of antiviral agents targeting RNA-dependent RNA polymerases.

Recent research has focused on understanding the mechanistic aspects of this compound's biological activity. For example, computational studies using molecular docking techniques have revealed that the acetonitrile group plays a critical role in binding to target enzymes. Furthermore, the halogenated substituents contribute to the molecule's stability and bioavailability, making it suitable for various pharmacological applications.

In terms of environmental impact, studies have been conducted to assess the degradation pathways of this compound under different conditions. Results indicate that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in ecosystems. This property is advantageous for its use in agricultural settings, where minimizing long-term environmental residues is a priority.

The development of efficient analytical methods for detecting and quantifying this compound has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been optimized to provide accurate and reliable results. These advancements are crucial for ensuring quality control during manufacturing processes and for monitoring environmental levels post-application.

In conclusion, 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No: 1804377-37-4) is a versatile compound with promising applications across multiple domains. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for addressing contemporary challenges in agriculture and medicine. Continued exploration into its properties and potential uses will undoubtedly yield further breakthroughs in the near future.